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Compound of Interest

Compound Name: Isobutyl methyl phthalate

Cat. No.: B15440008 Get Quote

This technical guide provides a detailed overview of isobutyl methyl phthalate, including its

Chemical Abstracts Service (CAS) number and molecular structure. Recognizing the limited

availability of in-depth technical data for this specific compound, this guide also offers a

comprehensive review of the closely related and extensively studied diisobutyl phthalate

(DIBP), as well as butyl isobutyl phthalate, to provide valuable context for researchers,

scientists, and drug development professionals.

Isobutyl Methyl Phthalate
Isobutyl methyl phthalate is a dicarboxylic acid ester. Detailed experimental data for this

specific phthalate is sparse in scientific literature.

Chemical Identification and Molecular Structure
The fundamental identifiers and structural information for isobutyl methyl phthalate are

summarized below.

CAS Number: 73513-54-9[1]

Molecular Formula: C₁₃H₁₆O₄[1]

IUPAC Name: 1-O-methyl 2-O-(2-methylpropyl) benzene-1,2-dicarboxylate[1]

Molecular Structure:
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Caption: Molecular Structure of Isobutyl methyl phthalate.

Physicochemical Properties
The following table summarizes the computed physicochemical properties of isobutyl methyl
phthalate.

Property Value Reference

Molecular Weight 236.26 g/mol [1]

XLogP3 2.8 [1]

Exact Mass 236.10485899 Da [1]

Polar Surface Area 52.6 Å² [1]

Rotatable Bond Count 5 [1]

Diisobutyl Phthalate (DIBP)
Diisobutyl phthalate (DIBP) is a widely used plasticizer and a common substitute for dibutyl

phthalate (DBP).[2][3] Due to its extensive use, DIBP has been the subject of numerous

toxicological and metabolic studies.

Chemical Identification and Physicochemical Properties
CAS Number: 84-69-5[2]

Molecular Formula: C₁₆H₂₂O₄[2]

IUPAC Name: Bis(2-methylpropyl) benzene-1,2-dicarboxylate[2]

Synonyms: DIBP, Palatinol IC[2]

The physical and chemical properties of DIBP are presented in the table below.
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Property Value Reference

Molecular Weight 278.34 g/mol [4]

Melting Point -64 °C [4]

Boiling Point 327 °C [4]

Density 1.039 g/mL at 25 °C [3]

Flash Point >230 °F [4]

Water Solubility Insoluble [2]

Refractive Index 1.49 at 20 °C [3]

Experimental Protocols
DIBP is synthesized via the esterification of phthalic anhydride with isobutanol, typically using

an acid catalyst.[2]

Reaction Workflow:
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Reactants Reaction Conditions

Products

Phthalic Anhydride

Esterification Reaction

Isobutanol Acid Catalyst
(e.g., H₂SO₄) Elevated Temperature

Diisobutyl Phthalate Water (byproduct)

Diisobutyl Phthalate (DIBP)

Monoisobutyl Phthalate (MIBP)

Hydrolysis (Esterases)

Oxidized Metabolites
(e.g., 2OH-MIBP, 3OH-MIBP)

Oxidation (Cytochrome P450)

Glucuronidation

Urinary Excretion

 

Butyl Isobutyl Phthalate

Inhibition (Non-competitive)

α-Glucosidase

Carbohydrate Digestion

decreases

Glucose Absorption

leads to reduced

Reduced Blood Glucose Levels

Hypoglycemic Effect
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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